1-(2,3-dichlorophenyl)-2-mercapto-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole 5,5-dioxide

• IUPAC Name: 3-(2,3-dichlorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-2-thione
• InChI: InChI=1S/C11H10Cl2N2O2S2/c12-6-2-1-3-8(10(6)13)15-9-5-19(16,17)4-7(9)14-11(15)18/h1-3,7,9H,4-5H2,(H,14,18)
• InChI Key: PPZWBPSMPZTHKB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=S)N2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C11H10Cl2N2O2S2
• Molecular Weight: 337.2 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

A rapid practical process has been developed for synthesis of 2,4,5-trisubstituted-imidazoles in excellent yields up to 95% from readily available starting materials. In this CuI catalyzed synthesis, trisubstituted imidazoles were afforded in short reaction times.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial Activity

. They could potentially be used in the development of new antibiotics, especially as resistance to existing antibiotics becomes a growing concern.

Antimycobacterial Activity

. This suggests potential use in the treatment of diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

.

Antitumor Activity

. They could be used in the development of new cancer treatments.

Antidiabetic Activity

. This suggests potential use in the treatment of diabetes.

Neuroprotective Activity

. . Therefore, this compound could potentially be used in the development of treatments for neurodegenerative diseases like Alzheimer’s.

Antiviral Activity

. This suggests potential use in the development of new antiviral drugs.

Antioxidant Activity

.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects . For instance, some imidazole derivatives have been found to inhibit certain enzymes, interact with cell receptors, or interfere with DNA synthesis .

Biochemical Pathways

Given the broad range of activities exhibited by imidazole derivatives, it is likely that multiple pathways are affected .

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives, it is likely that this compound has multiple effects at the molecular and cellular levels .